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Helioseal's Caries Prevention Efficacy: A 3-Year
Comparative Analysis
A comprehensive evaluation of Helioseal pit and fissure sealants over a three-year period

underscores their effectiveness in preventing dental caries. Clinical trials have demonstrated

high retention rates and significant reductions in caries incidence, positioning Helioseal as a

reliable option for dental professionals. This guide provides an objective comparison of

Helioseal's performance with other alternatives, supported by experimental data from long-

term studies.

Comparative Performance of Helioseal Sealants
A 3-year randomized clinical trial was conducted to assess the clinical performance of a new

Bis-GMA-free sealant, Helioseal F Plus, against the established Helioseal F.[1][2][3][4] The

study, employing a split-mouth design, initially involved 92 adolescents, with 76 completing the

three-year follow-up.[1][2][3][4] Key performance indicators included sealant retention and the

incidence of new carious lesions.

After three years, both Helioseal F Plus and Helioseal F demonstrated commendable

retention rates. The proportion of sealants that were either completely intact or had minimal

loss was 81.7% for Helioseal F Plus and 84.3% for Helioseal F.[1][2][3] Specifically, 61.8% of

Helioseal F Plus and 62.7% of Helioseal F sealants remained completely intact.[1][4]
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In terms of caries prevention, the results were highly favorable for both materials. After the 36-

month observation period, 91.7% of all sealed molars were free of non-cavitated carious

lesions, and 100% were free of carious cavities.[1][2][3] These findings indicate that the new

Bis-GMA-free formulation of Helioseal F Plus is at least equivalent to its predecessor,

Helioseal F, in terms of both retention and caries prevention.[1][2][3][4]

Performance Metric Helioseal F Plus Helioseal F

Sealant Retention (3 Years)

Completely Intact 61.8% (81/131) 62.7% (84/134)

Completely Intact or Minimal

Loss
81.7% (107/131) 84.3% (113/134)

Total Retention Loss 38.2% (50/131) 37.3% (50/134)

Caries Prevention (3 Years)

Free of Non-Cavitated Carious

Lesions
91.7% (of all molars) 91.7% (of all molars)

Free of Carious Cavities 100.0% (of all molars) 100.0% (of all molars)

Table 1: Comparative performance of Helioseal F Plus and Helioseal F after 3 years.[1][2][3]

[4]

In a separate 3-year study, Helioseal Clear Chroma was compared with Delton FS(+), a

colored resin-based fluoride fissure sealant.[5][6] This study involved 31 children aged 6-9

years, with a total of 121 sealants placed.[5][6] While Delton FS(+) demonstrated a statistically

significant higher complete retention rate of 30.4% compared to Helioseal Clear Chroma's

10.8% after 36 months, there was no statistically significant difference in caries incidence.[5][6]

The caries incidence for teeth sealed with Delton FS(+) was 9.3%, while for Helioseal Clear

Chroma it was 19.6%.[5][6]
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Performance Metric Helioseal Clear Chroma Delton FS(+)

Complete Sealant Retention (3

Years)
10.8% 30.4%

Caries Incidence (3 Years) 19.6% 9.3%

Table 2: Comparative performance of Helioseal Clear Chroma and Delton FS(+) after 3 years.

[5][6]

Experimental Protocols
Helioseal F Plus vs. Helioseal F Study

Study Design: A 3-year, prospective, two-center, randomized clinical trial (RCT) with a split-

mouth design.[1][3][4][7]

Participants: 92 adolescents were initially enrolled.[1][2][3][4]

Procedure: In each participant, Helioseal F Plus and Helioseal F were applied to

contralateral molars. The application followed standard procedures for fissure sealing.

Follow-up: Examinations were conducted at 1, 2, and 3 years after application.[1][2][3][4]

Evaluation: At each follow-up, sealant retention and the presence of caries were assessed.

Statistical Analysis: Kaplan-Meier survival curves, log-rank tests, and a Cox proportional

hazard regression model were used for statistical analysis.[1][2][3][4]

Helioseal Clear Chroma vs. Delton FS(+) Study

Study Design: A half-mouth experimental design.[5][6]

Participants: 31 children aged 6-9 years.[5][6]

Procedure: Four caries-free first permanent molars in each child were sealed, with Helioseal
Clear Chroma and Delton FS(+) applied to contralateral sides. A pediatric dentist placed all

sealants according to the manufacturers' instructions.
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Follow-up: Evaluations were performed at 3-month intervals for 36 months.[5][6]

Statistical Analysis: Data were statistically analyzed using chi-square tests.[5]

Visualized Experimental Workflow
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Study Setup

Follow-up Assessments

Evaluation Metrics
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Helioseal F Plus Application Helioseal F Application
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Statistical Analysis
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Experimental workflow for the 3-year Helioseal F Plus vs. Helioseal F clinical trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. researchgate.net [researchgate.net]

3. 3-Year Clinical Performance of a New Pit and Fissure Sealant - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. 3-Year Clinical Performance of a New Pit and Fissure Sealant - PMC
[pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. A comparative study of fissure sealants Helioseal Clear Chroma and Delton FS(+): 3 year
results - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Clinical performance of a new fissure sealant—results from a 2-year randomized clinical
trial - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [validation of Helioseal's caries prevention effectiveness
in a 3-year study]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020656#validation-of-helioseal-s-caries-prevention-
effectiveness-in-a-3-year-study]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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